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Compound of Interest

Compound Name: Nomilin

Cat. No.: B1679832 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper disposal of chemical compounds is a critical component of maintaining a safe and

compliant workspace. This guide provides essential safety and logistical information for the

proper disposal of Nomilin, a naturally occurring limonoid found in citrus fruits. While Nomilin
is not classified as a hazardous substance, adherence to standard laboratory waste disposal

protocols is necessary to ensure environmental responsibility and workplace safety.

Nomilin: Key Chemical Data
A summary of essential quantitative data for Nomilin is provided below for easy reference.

Property Value

Chemical Formula C₂₈H₃₄O₉[1][2][3]

Molecular Weight 514.56 g/mol [2]

Appearance White to Off-White Solid[1]

Solubility
Slightly soluble in Acetone, Chloroform, DMSO,

and Methanol
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The following step-by-step procedures are based on general best practices for laboratory

chemical waste disposal and should be adapted to comply with your institution's specific waste

management policies.

Waste Segregation and Collection
Proper segregation of waste at the point of generation is the first and most crucial step.

Solid Nomilin Waste:

Collect pure, solid Nomilin waste, including residual amounts from weighing boats or

paper, in a designated, clearly labeled container for non-hazardous solid chemical waste.

This container should be a sturdy, sealable plastic bag or a wide-mouth plastic or glass jar.

Label the container as "Solid Nomilin Waste" and include the date.

Nomilin Solutions:

Aqueous Solutions: As Nomilin has very low water solubility, significant aqueous waste

streams are unlikely. However, any dilute aqueous solutions should be collected in a

designated container for non-hazardous aqueous waste. Do not dispose of down the drain

unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Organic Solvent Solutions: Collect solutions of Nomilin in organic solvents (e.g., acetone,

chloroform, DMSO, methanol) in a designated, properly labeled container for halogenated

or non-halogenated organic solvent waste, as appropriate.

Ensure the waste container is compatible with the solvent used.

Never mix incompatible waste streams.

Contaminated Labware and Personal Protective Equipment (PPE):

Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with Nomilin should be

disposed of in a designated sharps container.
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Glassware: Glassware (e.g., flasks, beakers) with significant solid residue should be

scraped to remove as much solid as possible into the solid waste container. The

glassware should then be rinsed with a small amount of an appropriate organic solvent,

and the rinsate collected in the organic solvent waste container. Once decontaminated,

the glassware can be washed for reuse.

Consumables: Gloves, bench paper, and other disposable items with minor contamination

of solid Nomilin can typically be disposed of in the regular laboratory trash, unless

institutional policy dictates otherwise. For significant contamination, dispose of as solid

chemical waste.

Labeling and Storage of Waste
All waste containers must be clearly and accurately labeled with their contents.

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure all liquid waste containers are kept tightly sealed when not in use to prevent

evaporation of solvents.

Store waste in secondary containment to prevent spills.

Final Disposal
Once waste containers are full, arrange for pickup by your institution's EHS department or a

licensed chemical waste disposal contractor.

Follow all institutional procedures for requesting a waste pickup.

Nomilin Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of different forms of Nomilin waste.
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Caption: Decision tree for the segregation of Nomilin waste streams in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nomilin CAS#: 1063-77-0 [m.chemicalbook.com]

2. scbt.com [scbt.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1679832?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679832?utm_src=pdf-body
https://www.benchchem.com/product/b1679832?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB7392911_EN.htm
https://www.scbt.com/p/nomilin-1063-77-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Nomilin | C28H34O9 | CID 72320 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Disposal of Nomilin: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679832#nomilin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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